Cas no 2228123-28-0 (2-amino-2-{1-4-(propan-2-yl)phenylcyclopropyl}acetic acid)

• Product Name: 2-amino-2-{1-4-(propan-2-yl)phenylcyclopropyl}acetic acid
• CAS No: 2228123-28-0
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6423165
• PubChem ID: 165968757
• Update Time: 2025-08-05

2-amino-2-{1-4-(propan-2-yl)phenylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-{1-4-(propan-2-yl)phenylcyclopropyl}acetic acid
• 2228123-28-0
• 2-amino-2-{1-[4-(propan-2-yl)phenyl]cyclopropyl}acetic acid
• EN300-1823991

• Inchi： 1S/C14H19NO2/c1-9(2)10-3-5-11(6-4-10)14(7-8-14)12(15)13(16)17/h3-6,9,12H,7-8,15H2,1-2H3,(H,16,17)
• InChI Key： QDJAUSVJWALGOQ-UHFFFAOYSA-N
• SMILES： OC(C(C1(C2C=CC(C(C)C)=CC=2)CC1)N)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-{1-4-(propan-2-yl)phenylcyclopropyl}acetic acid

2-Amino-2-{1-4-(Propan-2-yl)phenylcyclopropyl}acetic Acid (CAS No. 2228123-28-0): A Comprehensive Overview

2-Amino-2-{1-4-(propan-2-yl)phenylcyclopropyl}acetic acid (CAS No. 2228123-28-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as AAPCA, is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 2-amino-2-{1-4-(propan-2-yl)phenylcyclopropyl}acetic acid (AAPCA) is composed of an amino group, a cyclopropyl ring, and a substituted phenyl group. The presence of these functional groups imparts specific physicochemical properties to the molecule, making it an interesting candidate for various biological studies. The cyclopropyl ring, in particular, is known for its rigidity and strain, which can influence the conformational flexibility and binding properties of the molecule.

Recent studies have focused on the synthesis and optimization of AAPCA. One notable method involves the use of palladium-catalyzed cross-coupling reactions to construct the cyclopropyl ring and introduce the substituted phenyl group. This approach has been shown to be highly efficient and scalable, allowing for the production of AAPCA in good yields with high purity. Additionally, researchers have explored alternative synthetic routes to improve the overall process efficiency and reduce environmental impact.

In terms of biological activity, AAPCA has demonstrated promising results in several areas. One key application is its potential as a modulator of G protein-coupled receptors (GPCRs), which are important targets for drug discovery. Studies have shown that AAPCA can selectively bind to specific GPCRs, modulating their activity and potentially leading to therapeutic effects. For instance, it has been reported that AAPCA exhibits agonistic activity towards certain GPCRs involved in pain signaling pathways, suggesting its potential use as an analgesic agent.

Furthermore, AAPCA has been investigated for its anti-inflammatory properties. In vitro experiments have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This anti-inflammatory effect is attributed to its ability to interfere with signaling pathways involved in inflammation, making it a promising candidate for the treatment of inflammatory diseases.

The pharmacokinetic profile of AAPCA has also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. Preclinical studies have shown that AAPCA exhibits good oral bioavailability and a reasonable half-life in animal models, suggesting that it can be administered orally with sustained efficacy.

In addition to its therapeutic potential, AAPCA has been explored for its use in chemical biology research. Its unique structural features make it an excellent tool for probing protein-protein interactions and studying receptor-ligand binding dynamics. For example, researchers have used AAPCA as a probe to investigate the structural basis of GPCR activation and signaling pathways.

The safety profile of AAPCA is another important aspect that has been evaluated in preclinical studies. Toxicity assays have shown that it exhibits low cytotoxicity and does not cause significant adverse effects at therapeutic concentrations. These findings support its further development as a safe and effective drug candidate.

Recent advancements in computational chemistry have also contributed to our understanding of AAPCA's properties and behavior. Molecular dynamics simulations have provided insights into the conformational flexibility of the molecule and its interactions with target proteins. These computational tools have aided in optimizing the design of AAPCA derivatives with enhanced potency and selectivity.

In conclusion, 2-amino-2-{1-4-(propan-2-yl)phenylcyclopropyl}acetic acid (AAPCA) (CAS No. 2228123-28-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable biological activities, and good pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new aspects of its potential uses and mechanisms of action, paving the way for innovative treatments in various medical fields.